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Abstract

4-Nitrophenoxyacetic acid is a synthetic compound with notable biological activities, primarily
recognized for its role as a plant growth regulator. As a phenoxyacetic acid derivative, it
functions as a synthetic auxin, influencing cell division and elongation in plants. Beyond its
agricultural applications, it serves as a crucial intermediate in the synthesis of various organic
molecules, including pharmaceuticals. This technical guide provides a comprehensive overview
of the known biological activities of 4-Nitrophenoxyacetic acid, with a focus on its mechanism
of action as a plant growth regulator and its utility as an enzymatic substrate. While the parent
compound has limited reported antimicrobial or anticancer properties, its derivatives are a
subject of ongoing research in these areas. This document summarizes key quantitative data,
details relevant experimental protocols, and visualizes associated biological pathways and
workflows to support further research and development.

Plant Growth Regulatory Activity

The most well-documented biological activity of 4-Nitrophenoxyacetic acid is its function as a
plant growth regulator. It belongs to the class of phenoxyacetic acids, which are known to act
as synthetic auxins.

Mechanism of Action: Synthetic Auxin
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4-Nitrophenoxyacetic acid mimics the action of the natural plant hormone indole-3-acetic acid
(IAA)[1]. Like other synthetic auxins, it can induce rapid and uncontrolled growth in susceptible
plants, particularly broadleaf species, by binding to auxin receptors and initiating a signaling
cascade that affects gene expression related to cell growth and division[1]. At optimal
concentrations, it can promote cell elongation and division, while at higher concentrations, it
can lead to phytotoxicity, making it effective as an herbicide. The response is dose-dependent,
with low concentrations potentially stimulating growth and high concentrations being
inhibitory[1][2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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